Formulation
  • D-Fructose
    D-Fructose
    • Cat. No.:
    • B013574
    • CAS No.:
    • 57-48-7
    • Molecular Formula:
    • C6H12O6
    • Molecular Weight:
    • 180.16 g/mol
    Description
    D-fructopyranose is a fructopyranose having D-configuration. It has a role as a sweetening agent. It is a fructopyranose, a D-fructose and a cyclic hemiketal.
    D-Fructose is a metabolite found in or produced b...
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  • Boric acid
    Boric acid
    • Cat. No.:
    • B046702
    • CAS No.:
    • 10043-35-3
    • Molecular Formula:
    • H3BO3
      BH3O3
      B(OH)3
      H3BO3
      B(OH)3
      BH3O3
    • Molecular Weight:
    • 61.84 g/mol
    Description
    Boric acid is a weak monobasic acid, it accepts OH- ions, hence is a Lewis acid. In boric acid, B is sp2 hybridized, forming a planar triangle structure. The principal oxide of boron, B
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  • Potassium Chloride
    Potassium Chloride
    • Cat. No.:
    • B105287
    • CAS No.:
    • 7447-40-7
    • Molecular Formula:
    • ClK
      KCl
    • Molecular Weight:
    • 74.55 g/mol
    Description
    Potassium chloride appears as white colorless cubic crystals. Strong saline taste. (NTP, 1992)
    Potassium chloride is a metal chloride salt with a K(+) counterion. It has a role as a fertilizer and a NMR chemi...
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  • Succinic Acid
    Succinic Acid
    • Cat. No.:
    • B118178
    • CAS No.:
    • 110-15-6
    • Molecular Formula:
    • C4H6O4
    • Molecular Weight:
    • 118.09 g/mol
    Description
    Succinic acid appears as white crystals or shiny white odorless crystalline powder. pH of 0.1 molar solution: 2.7. Very acid taste. (NTP, 1992)
    Succinic acid is an alpha,omega-dicarboxylic acid resulting from...
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  • Methanol
    Methanol
    • Cat. No.:
    • B129727
    • CAS No.:
    • 67-56-1
    • Molecular Formula:
    • CH4O
      CH4O
      CH3OH
    • Molecular Weight:
    • 32.042 g/mol
    Description
    Methanol is the primary alcohol that is the simplest aliphatic alcohol, comprising a methyl and an alcohol group. It has a role as an amphiprotic solvent, a fuel, a human metabolite, an Escherichia coli metabolite, a mouse metabolite and a Mycoplasma genitalium metabolite. It is an alkyl alcohol, a one-carbon compound, a volatile organic compound and a primary alcohol. It is a conjugate acid of a methoxide.
    Methanol is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
    Methanol is released to the environment during industrial uses and naturally from volcanic gases, vegetation, and microbes. Exposure may occur from ambient air and during the use of solvents. Acute (short-term) or chronic (long-term) exposure of humans to methanol by inhalation or ingestion may result in blurred vision, headache, dizziness, and nausea. No information is available on the reproductive, developmental, or carcinogenic effects of methanol in humans. Birth defects have been observed in the offspring of rats and mice exposed to methanol by inhalation. EPA has not classified methanol with respect to carcinogenicity.
    Methanol is a natural product found in Origanum minutiflorum, Parthenium incanum, and other organisms with data available.
    Methyl Alcohol is used as a solvent and as an intermediate in chemical synthesis. Component of deicing mixtures and preservatives. Toxic.
    Wood is the hard, fibrous substance composing most of the stem and branches of a tree or shrub, and lying beneath the bark;  the xylem.
    Methanol can cause developmental toxicity according to The National Toxicology Program.
    Methanol is the simplest alcohol, and is a light, volatile, colourless, flammable, poisonous liquid with a distinctive odor that is somewhat milder and sweeter than ethanol (Wikipedia). Methanol is responsible for accidental, suicidal, and epidemic poisonings, resulting in death or permanent sequelae. Toxicity is due to the metabolic products of alcohol dehydrogenase (ADH) and aldehyde dehydrogenase. (A7768). The rapid and accurate diagnosis of toxic alcohol poisoning due to methanol (methyl alcohol) is paramount in preventing serious adverse outcomes. The quantitative measurement of specific serum levels of methanol using gas chromatography is expensive, time consuming and generally only available at major tertiary-care facilities. (A7769).
    A colorless, flammable liquid used in the manufacture of FORMALDEHYDE and ACETIC ACID, in chemical synthesis, antifreeze, and as a solvent. Ingestion of methanol is toxic and may cause blindness.
    See also: Methoxide (conjugate)."> Methanol appears as a colorless fairly volatile liquid with a faintly sweet pungent odor like that of ethyl alcohol. Completely mixes with water. The vapors are slightly heavier than air and may travel some dist...
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  • Potassium dihydrogen phosphate
    Potassium dihydrogen phosphate
    • Cat. No.:
    • B151339
    • CAS No.:
    • 7778-77-0
    • Molecular Formula:
    • H3KO4P
    • Molecular Weight:
    • 137.094 g/mol
    Description
    Potassium dihydrogen phosphate is a potassium salt in which dihydrogen phosphate(1-) is the counterion. It has a role as a fertilizer. It is a potassium salt and an inorganic phosphate.
    Monopotassium phosphat...
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  • Titanium dioxide
    Titanium dioxide
    • Cat. No.:
    • B151887
    • CAS No.:
    • 13463-67-7
    • Molecular Formula:
    • O2Ti
      TiO2
    • Molecular Weight:
    • 79.866 g/mol
    Description
    Titanium dioxide (airborne, unbound particles of respirable size) can cause cancer according to California Labor Code.
    Titanium dioxide is an odorless white powder. Tasteless. pH 7.5. Occurs in three crystall...
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  • Sodium metabisulfite
    Sodium metabisulfite
    • Cat. No.:
    • B152714
    • CAS No.:
    • 7681-57-4
    • Molecular Formula:
    • H2NaO5S2
    • Molecular Weight:
    • 169.14 g/mol
    Description
    Sodium metabisulfite (MBS, Sodium disulfite) is an inorganic salt. It is the sodium salt of disulphurous (pyrosulfurous) acid. It is widely used as reducing agent in textile and photography industry. It is commo...
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  • Sodium sulfate decahydrate
    Sodium sulfate decahydrate
    • Cat. No.:
    • B1196930
    • CAS No.:
    • 7727-73-3
    • Molecular Formula:
    • H20Na2O14S
    • Molecular Weight:
    • 322.20 g/mol
    Description
    Sodium sulfate decahydrate is a hydrate. It has a role as a cathartic. It contains a sodium sulfate.
    SODIUM SULFATE is a small molecule drug with a maximum clinical trial phase of IV that was first approved i...
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  • Zinc Sulfate Heptahydrate
    Zinc Sulfate Heptahydrate
    • Cat. No.:
    • B1202081
    • CAS No.:
    • 7446-20-0
    • Molecular Formula:
    • ZnSO4. 7H2O
      H14O11SZn
    • Molecular Weight:
    • 287.6 g/mol
    Description
    Zinc sulfate heptahydrate is a hydrate that is the heptahydrate form of zinc sulfate. It is a hydrate and a metal sulfate. It contains a zinc sulfate.
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